Cas no 681168-59-2 (N-4-(4-nitrophenyl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide)

• Product Name: N-4-(4-nitrophenyl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide
• CAS No: 681168-59-2
• MF: C₁₇H₁₀N₄O₃S₂
• MW: 382.416300296783
• CID: 6243363
• PubChem ID: 5213495
• Update Time: 2025-10-19

N-4-(4-nitrophenyl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-nitrophenyl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide
• 681168-59-2
• N-(4-(4-nitrophenyl)thiazol-2-yl)benzo[d]thiazole-6-carboxamide
• F0537-0280
• Oprea1_274318
• AKOS024581314
• N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide

• Inchi： 1S/C17H10N4O3S2/c22-16(11-3-6-13-15(7-11)26-9-18-13)20-17-19-14(8-25-17)10-1-4-12(5-2-10)21(23)24/h1-9H,(H,19,20,22)
• InChI Key： JKVDSWDJPXZXJV-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)[N+](=O)[O-])N=C1NC(C1C=CC2=C(C=1)SC=N2)=O

Computed Properties

• Exact Mass: 382.01943254g/mol
• Monoisotopic Mass: 382.01943254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 157Ų

Additional information on N-4-(4-nitrophenyl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide

Introduction to N-4-(4-nitrophenyl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide (CAS No. 681168-59-2)

N-4-(4-nitrophenyl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 681168-59-2, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The intricate structure of this molecule, featuring multiple fused rings and functional groups, makes it a subject of intense research interest.

The core structure of N-4-(4-nitrophenyl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide consists of two benzothiazole moieties connected by a thiazole ring. The presence of a nitro group at the 4-position of the phenyl ring introduces additional electronic properties that can influence the compound's reactivity and biological interactions. This unique arrangement of rings and substituents contributes to its potential as a lead compound in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies have shown that the nitro group in N-4-(4-nitrophenyl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide can serve as a key pharmacophore, interacting with specific targets in biological systems. This has led to investigations into its potential applications in treating various diseases.

One of the most compelling aspects of this compound is its ability to modulate enzyme activity. Enzymes are crucial biological catalysts that play a role in numerous metabolic pathways. By interacting with these enzymes, N-4-(4-nitrophenyl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide may be able to inhibit or activate specific enzymatic reactions, thereby influencing cellular processes. This property makes it an attractive candidate for developing new therapeutic agents.

Furthermore, the benzothiazole and thiazole rings in this molecule are known for their broad spectrum of biological activities. These rings have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The combination of these structural features with the nitrophenyl group in N-4-(4-nitrophenyl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide suggests that it may possess multiple modes of action.

In vitro studies have begun to explore the potential therapeutic effects of this compound. Initial results indicate that it may exhibit inhibitory activity against certain cancer cell lines. The precise mechanism by which it exerts this effect is still under investigation but preliminary data suggest that it may interfere with critical signaling pathways involved in cell proliferation and survival.

The synthesis of N-4-(4-nitrophenyl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide is a complex process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques are employed to construct the intricate ring system while introducing the necessary functional groups at specific positions. The development of efficient synthetic routes is crucial for scaling up production and conducting further biological evaluations.

As research continues to uncover the biological significance of heterocyclic compounds like N-4-(4-nitrophenyl)-1,3-thiazol-2-ylyl-, researchers are increasingly recognizing the value of structurally diverse molecules in drug discovery. The unique combination of functional groups in this compound makes it a promising candidate for further exploration in medicinal chemistry.

The integration of cutting-edge technologies such as high-throughput screening and artificial intelligence is accelerating the discovery process for new drug candidates. These tools allow researchers to rapidly assess the biological activity of large libraries of compounds, including N-(4-nitrophenyl)-1,3-thiazol^-₂ylyl-1,3-benzothiazole^-₆-carboxamide. By leveraging these advancements, scientists can more efficiently identify molecules with therapeutic potential and optimize their properties for clinical applications.

The future prospects for N-(4-nitrophenyl)^-1,3-thiazol^-₂ylyl-1,3-benzothiazole-carboxamide are bright, with ongoing studies aimed at elucidating its mechanism of action and evaluating its efficacy in preclinical models. As our understanding of this compound grows, it holds the promise of contributing to the development of novel treatments for various diseases.